Cas no 1807243-26-0 (4-Cyano-3-fluoro-2-methylbenzoic acid)

• Product Name: 4-Cyano-3-fluoro-2-methylbenzoic acid
• CAS No: 1807243-26-0
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 5000650
• Update Time: 2023-08-24

4-Cyano-3-fluoro-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyano-3-fluoro-2-methylbenzoic acid
• 4-Cyano-3-fluoro-2-methylbenzoic acid

• Inchi： 1S/C9H6FNO2/c1-5-7(9(12)13)3-2-6(4-11)8(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： MPOCXBKVZFPSRS-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)C=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1